(1R)-1-(4-hexylphenyl)ethanamine (1R)-1-(4-hexylphenyl)ethanamine
Brand Name: Vulcanchem
CAS No.:
VCID: VC17716994
InChI: InChI=1S/C14H23N/c1-3-4-5-6-7-13-8-10-14(11-9-13)12(2)15/h8-12H,3-7,15H2,1-2H3/t12-/m1/s1
SMILES:
Molecular Formula: C14H23N
Molecular Weight: 205.34 g/mol

(1R)-1-(4-hexylphenyl)ethanamine

CAS No.:

Cat. No.: VC17716994

Molecular Formula: C14H23N

Molecular Weight: 205.34 g/mol

* For research use only. Not for human or veterinary use.

(1R)-1-(4-hexylphenyl)ethanamine -

Specification

Molecular Formula C14H23N
Molecular Weight 205.34 g/mol
IUPAC Name (1R)-1-(4-hexylphenyl)ethanamine
Standard InChI InChI=1S/C14H23N/c1-3-4-5-6-7-13-8-10-14(11-9-13)12(2)15/h8-12H,3-7,15H2,1-2H3/t12-/m1/s1
Standard InChI Key CIHXLHDRIVXUKS-GFCCVEGCSA-N
Isomeric SMILES CCCCCCC1=CC=C(C=C1)[C@@H](C)N
Canonical SMILES CCCCCCC1=CC=C(C=C1)C(C)N

Introduction

(1R)-1-(4-hexylphenyl)ethanamine is an organic compound belonging to the class of primary amines. It features a hexyl group attached to a phenyl ring, which is a distinctive structural element. This compound has a molecular weight of approximately 205.34 g/mol and is recognized for its potential applications in various fields, including pharmaceuticals and organic synthesis.

Synthesis Methods

The synthesis of (1R)-1-(4-hexylphenyl)ethanamine can be achieved through various methods, although specific details on these methods are not widely documented in the available literature. Generally, the synthesis of similar compounds involves reactions that form the amine group and attach the alkyl chain to the phenyl ring.

Potential Applications

This compound has several potential applications due to its structural characteristics and chemical properties. It can undergo typical reactions associated with primary amines, which are foundational in synthetic organic chemistry. These reactions allow for the transformation of (1R)-1-(4-hexylphenyl)ethanamine into more complex molecules, which could be useful in pharmaceutical development.

Biological Activity and Interaction Studies

Research indicates that compounds similar to (1R)-1-(4-hexylphenyl)ethanamine can exhibit significant biological activity. Interaction studies involving this compound are essential for understanding its behavior in biological systems. These studies may include assessing its ability to interact with enzymes or receptors, which is vital for determining its therapeutic potential and safety profile.

Comparison with Similar Compounds

Several compounds share structural similarities with (1R)-1-(4-hexylphenyl)ethanamine. These include:

Compound NameMolecular FormulaUnique Features
1-(4-Methylphenyl)ethanamineContains a methyl group instead of hexyl
1-(4-Octylphenyl)ethanamineLonger alkane chain than hexyl
1-(4-Dodecylphenyl)ethanamineContains a dodecane side chain
1-(3-Hexylphenyl)ethanamineDifferent position of hexyl substitution

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